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Compound of Interest

Compound Name: Oleyl alcohol

Cat. No.: B1678992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oleyl alcohol, a long-chain unsaturated fatty alcohol, is a versatile excipient in the

pharmaceutical and cosmetic industries. Its amphiphilic nature, arising from a hydrophilic

alcohol group and a lipophilic 18-carbon unsaturated chain, underpins its utility as both a non-

ionic surfactant and a potent emollient.[1][2][3] These dual functions make it a valuable

component in a wide array of topical formulations, including creams, lotions, and transdermal

delivery systems.[1][4] This document provides detailed application notes, quantitative data,

and experimental protocols for researchers and formulators interested in leveraging the unique

properties of oleyl alcohol.

Physicochemical Properties
A summary of the key physicochemical properties of oleyl alcohol is provided in the table

below.
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Property Value Reference

Chemical Name (Z)-Octadec-9-en-1-ol [1]

CAS Number 143-28-2 [1]

Molecular Formula C18H36O [1]

Molecular Weight 268.48 g/mol [1]

Appearance
Colorless to pale yellow oily

liquid
[1][2]

Solubility

Insoluble in water; soluble in

ethanol, ether, isopropanol,

and light mineral oil.

[2][5]

HLB Value (Required) 13.5-14 [5]

Application as a Surfactant
Oleyl alcohol's utility as a non-ionic surfactant stems from its ability to reduce surface tension

at the oil-water interface, facilitating the formation and stabilization of emulsions.[2][6]

Quantitative Surfactant Properties
While the Critical Micelle Concentration (CMC) of pure oleyl alcohol is not readily available in

the literature, data for an oleyl alcohol-based extended surfactant, sodium oleyl polyethylene

oxide-polypropylene oxide sulfate (OE3P3S), provides insight into its surfactant capabilities.

Parameter Value Reference

Critical Micelle Concentration

(CMC) of OE3P3S
0.72 mmol/L [7]

Surface Tension at CMC

(γcmc) of OE3P3S
36.16 mN/m [7]
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Experimental Protocol: Determination of Critical Micelle
Concentration (CMC) and Surface Tension
This protocol outlines a general method for determining the CMC and surface tension of a

surfactant like oleyl alcohol using the Du Noüy ring method.

Objective: To determine the concentration at which oleyl alcohol begins to form micelles

(CMC) and its effectiveness in reducing the surface tension of water.

Materials:

Oleyl alcohol

Deionized water

Tensiometer (with a Du Noüy platinum ring)

Precision balance

Volumetric flasks and pipettes

Glass beakers

Procedure:

Solution Preparation:

Prepare a stock solution of oleyl alcohol in a suitable co-solvent (e.g., ethanol) due to its

insolubility in water.

Create a series of aqueous solutions with increasing concentrations of oleyl alcohol by

diluting the stock solution with deionized water. Ensure the co-solvent concentration

remains constant across all solutions to minimize its effect on surface tension.

Tensiometer Calibration:

Calibrate the tensiometer according to the manufacturer's instructions, typically using

deionized water of a known surface tension.
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Surface Tension Measurement:

Pour a sample of the lowest concentration solution into a clean glass vessel.

Position the platinum ring so that it is just below the surface of the liquid.

Slowly raise the ring through the surface of the liquid. The force required to pull the ring

from the surface is measured by the tensiometer.

Record the surface tension value.

Clean and dry the ring thoroughly between each measurement.

Repeat the measurement for each concentration, moving from the lowest to the highest

concentration.

Data Analysis:

Plot the surface tension (γ) as a function of the logarithm of the oleyl alcohol
concentration (log C).

The plot will typically show a region where surface tension decreases linearly with

increasing log C, followed by a plateau.

The CMC is the concentration at the intersection of the two linear portions of the graph.

The surface tension at this point is the γcmc.

Application as an Emollient
As an emollient, oleyl alcohol softens and soothes the skin by forming a protective, occlusive

layer that helps to reduce transepidermal water loss (TEWL), thereby increasing skin hydration.

[3][6]

Quantitative Emollient Properties
A study comparing the effects of 0.75% oleyl alcohol and 0.75% oleic acid on ex vivo human

skin provides quantitative data on its impact on the skin barrier and its role as a penetration

enhancer.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1678992?utm_src=pdf-body
https://www.benchchem.com/product/b1678992?utm_src=pdf-body
https://www.cosmeticsinfo.org/ingredient/oleyl-alcohol/
https://www.specialchem.com/cosmetics/inci-ingredients/oleyl-alcohol
https://www.benchchem.com/product/b1678992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Oleyl Alcohol
(0.75%)

Oleic Acid
(0.75%)

Control
(Solvent)

Reference

Increase in

Transepidermal

Water Loss

(TEWL) after 24h

Lower increase

compared to

oleic acid

Higher increase Baseline [8]

Diclofenac

Diethylamine

(DIC-DEA)

Retention in

Epidermis after

24h (µg/mg)

9.58 ± 3.21 6.16 ± 1.54 N/A [8][9]

DIC-DEA

Retention in

Dermis after 24h

(µg/mg)

1.15 ± 0.38 0.62 ± 0.29 N/A [8][9]

These results indicate that while both act as penetration enhancers, oleyl alcohol has a less

disruptive effect on the skin barrier compared to oleic acid, making it a preferable choice for

certain topical formulations.[10]

Experimental Protocol: Evaluation of Skin Hydration and
Transepidermal Water Loss (TEWL)
This protocol describes an in vivo method for assessing the emollient effect of a formulation

containing oleyl alcohol.

Objective: To measure the effect of a topical formulation containing oleyl alcohol on skin

hydration and TEWL.

Materials:

Test formulation containing a known concentration of oleyl alcohol.

Placebo formulation (without oleyl alcohol).
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Corneometer for skin hydration measurement.

Tewameter for TEWL measurement.

Controlled environment chamber (constant temperature and humidity).

Human volunteers with informed consent.

Procedure:

Volunteer Acclimatization:

Volunteers should acclimatize in a controlled environment (e.g., 21±1°C and 50±5%

relative humidity) for at least 30 minutes before measurements.

Baseline Measurements:

Define test areas on the volar forearm of each volunteer.

Measure baseline skin hydration (Corneometer) and TEWL (Tewameter) at each test site.

Product Application:

Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation and the placebo to

the designated test areas. Leave one area untreated as a negative control.

Post-Application Measurements:

At specified time points (e.g., 1, 2, 4, 8, and 24 hours) after application, repeat the skin

hydration and TEWL measurements at each test site.

Data Analysis:

Calculate the change in skin hydration and TEWL from baseline for each formulation and

the untreated control at each time point.

Statistically compare the results for the oleyl alcohol formulation to the placebo and

untreated control to determine its efficacy as an emollient.
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Visualizations
Mechanism of Action: Oleyl Alcohol as a Penetration
Enhancer
Oleyl alcohol enhances the penetration of active pharmaceutical ingredients (APIs) through

the stratum corneum, the outermost layer of the skin. It is believed to achieve this by

partitioning into the lipid bilayers of the stratum corneum, disrupting their highly ordered

structure and increasing their fluidity. This allows drug molecules to more easily diffuse through

the skin barrier.
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Topical Formulation Skin Barrier (Stratum Corneum) Deeper Skin Layers
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1. Prepare Oil Phase:
- Heat oil-soluble ingredients

- Add Oleyl Alcohol

3. Combine Phases:
- Slowly add oil phase to aqueous phase

  with continuous homogenization

2. Prepare Aqueous Phase:
- Heat water-soluble ingredients

4. Homogenize:
- High-shear mixing to form

  fine emulsion droplets

5. Cool Down:
- Gentle stirring until cream
  reaches room temperature

6. Add Heat-Sensitive Ingredients:
- Preservatives, fragrances, APIs

7. Final Mixing:
- Ensure uniform distribution

8. Quality Control:
- pH, viscosity, stability tests

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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